Cas no 666752-63-2 (5-Pyrimidinecarbonitrile, 4,6-dichloro-2-[[(2,3-difluorophenyl)methyl]thio]-)

• Product Name: 5-Pyrimidinecarbonitrile, 4,6-dichloro-2-[[(2,3-difluorophenyl)methyl]thio]-
• CAS No: 666752-63-2
• MF: C₁₂H₅Cl₂F₂N₃S
• MW: 332.156005620956
• CID: 2143197
• Update Time: 2023-11-19

5-Pyrimidinecarbonitrile, 4,6-dichloro-2-[[(2,3-difluorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-2-[(2,3-difluorobenzyl)thio]pyrimidine-5-carbonitrile
• CID 87545773
• 5-Pyrimidinecarbonitrile, 4,6-dichloro-2-[[(2,3-difluorophenyl)methyl]thio]-

• Inchi： 1S/C12H5Cl2F2N3S/c13-10-7(4-17)11(14)19-12(18-10)20-5-6-2-1-3-8(15)9(6)16/h1-3H,5H2
• InChI Key： GOIUIKRMIMMVNP-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C(=NC(=N1)SCC1C=CC=C(C=1F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 369
• Topological Polar Surface Area: 74.9

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 465.8±45.0 °C(Predicted)
• pka: -8.46±0.50(Predicted)